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Compound of Interest

Compound Name: Amberlyst(R) 15
CAS No.: 39389-20-3
Cat. No.: B1265955
Get Quote
. J

This guide provides comprehensive safety data and handling precautions for Amberlyst® 15, a
strongly acidic, macroreticular ion-exchange resin. It is intended for researchers, scientists, and
drug development professionals who utilize this catalyst in their work.

Product Identification

e Product Name: Amberlyst® 15 (dry and wet forms)[1][2]
¢ Synonyms: lon-exchange resin, Sulfonated polystyrene-divinylbenzene copolymer[2][3]
o CAS Number: 9037-24-5, 39389-20-3[2][4]

 Recommended Use: Laboratory chemicals, heterogeneous acid catalysis for organic
reactions such as esterification, alkylation, and condensation; not for food, drug, or
household use[2][3].

Hazard Identification
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Amberlyst® 15 is classified as hazardous. The primary hazard associated with this chemical is

its potential to cause serious eye damage or irritation[2][4].

» GHS Classification: Serious Eye Damage/Eye Irritation (Category 1)[2].

» Signal Word: Danger[2]

o Hazard Statements: H319: Causes serious eye irritation[4].

o Potential Health Effects:

o

o

[¢]

[¢]

Eyes: May cause serious eye irritation or damage[1][2][5].
Skin: May cause skin irritation upon prolonged contact[1].
Ingestion: May cause irritation of the digestive tract[1].

Inhalation: May cause respiratory tract irritation[1].

The toxicological properties of this material have not been fully investigated[1].

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of Amberlyst® 15.

Table 1: Physical Properties

Property

Physical Form

Value

Opaque, spherical beads (pale brown to
gray)[3][6]

Odor Odorless[1][5]
Solubilit Insoluble in water and various organic
olubili
Y solvents[1][7]
Density 0.75 g/lem3[7]

Moisture Content (dry form)

<1.6%
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| Particle Size | 620-830 pm |

Table 2: Chemical and Thermal Properties

Property

Chemical Formula

Value

C18H1803S[7]

Molecular Weight

314.399 g/mol [7]

Functional Group

Sulfonic Acid[3]

Matrix

Styrene-divinylbenzene copolymer[3]

Autoignition Temperature

427 °C  800.6 °F[2][5]

Flash Point

266.3 °C[4][7]

Maximum Operating Temperature

120-121 °C

| Chemical Stability | Stable under normal temperatures and pressures[1]. |

Handling and Storage

Proper handling and storage are crucial to ensure safety and maintain the integrity of the

product.

e Handling:

o

Work in a well-ventilated area[1][4].

[¢]

[¢]

Avoid the formation of dust[2][4].

[e]

Wash hands thoroughly after handling[1].

o

o Storage:

Avoid contact with eyes, skin, and clothing[1].

Do not eat, drink, or smoke when using this product[5].
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[e]

Store in a tightly closed container[1].

o

Keep in a cool, dry, and well-ventilated place, around 20°C[1][2].

[¢]

Store away from incompatible materials, such as strong oxidizing agents (e.g., nitric acid)

[LI[31[5]-

[¢]

Do not freeze[5].

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear appropriate protective eyeglasses
or chemical safety goggles conforming to
EN166 (EU) or OSHA's 29 CFR 1910.133
standards[1][2][8].

Eye/Face Protection

Wear appropriate protective gloves (e.g., PVC
Skin Protection or other plastic) and clothing to prevent skin

exposure[1][9].

| Respiratory Protection | ANIOSH/MSHA or European Standard EN 149 approved respirator is
recommended if dust is generated or irritation is experienced[1][2]. Not typically required if
ventilation is adequate[10]. |

» Engineering Controls:
o Use adequate ventilation to keep airborne concentrations low[1].

o Ensure that eyewash stations and safety showers are close to the workstation location[2]

[5].
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First-Aid Measures

In case of exposure, follow these first-aid protocols immediately.

Table 4: First-Aid Protocols

Exposure Route Protocol

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.

Eye Contact )
Remove contact lenses if present and
easy to do. Seek immediate medical

attention[1][4][5]-

Remove contaminated clothing. Flush skin with
Skin Contact plenty of water for at least 15 minutes. If

irritation persists, call a physician[1][2].

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation o o _
respiration. If breathing is difficult, give oxygen.

Get medical aid[1][2].

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an
unconscious person. Get medical aid[1][4]. |

Fire-Fighting and Accidental Release Measures
o Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam[2][5].

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic
gases, including carbon monoxide, carbon dioxide, and sulfur oxides[1][5].
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear[2][5].

o Accidental Release (Spills/Leaks):

o Personal Precautions: Use proper personal protective equipment as indicated in Section
5. Ensure adequate ventilation[2].

o Environmental Precautions: Prevent the material from entering drains or waterways[2][4].

o Containment and Cleanup: Sweep up or absorb the material and place it into a suitable,
clean, dry, closed container for disposal[1][2]. Avoid generating dust.

Workflow and Hazard Mitigation Diagrams

The following diagrams illustrate the safe handling workflow and the logic for mitigating hazards
associated with Amberlyst® 15.
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Caption: Workflow for the safe laboratory handling of Amberlyst® 15.
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Caption: Logical relationships between hazards, precautions, and responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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